![molecular formula C7H12Cl2N4S B1396814 [(2-Ethylimidazo[2,1-b][1,3,4]thiadiazol-6-yl)-methyl]amine dihydrochloride CAS No. 1332528-48-9](/img/structure/B1396814.png)
[(2-Ethylimidazo[2,1-b][1,3,4]thiadiazol-6-yl)-methyl]amine dihydrochloride
Overview
Description
[(2-Ethylimidazo[2,1-b][1,3,4]thiadiazol-6-yl)-methyl]amine dihydrochloride is a unique chemical compound with the linear formula: C7H11N4Cl1S1 . It is provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES string: NCC1=CN(N/2)C(SC2=C\C)=N1.Cl . The InChI key for this compound is IGBSMKHNFIIBPX-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The molecular formula of this compound is C7H12Cl2N4S and it has a molecular weight of 255.16798 . It appears as a solid .Scientific Research Applications
Synthesis and Structural Studies
- Synthesis of Imidazo[2,1-b]-1,3,4-thiadiazole Derivatives: A series of derivatives were synthesized, highlighting the chemical versatility and potential for structural modification of this compound class (Abignente et al., 1985).
- Novel Synthesis Approaches: A study reported the synthesis of various derivatives, employing innovative methods like one-pot synthesis using ionic liquids, demonstrating advanced techniques in chemical synthesis (Ramprasad et al., 2016).
- Structural Analysis: Investigations into the crystal structures of related compounds provide insights into the molecular geometry and interactions, essential for understanding the chemical behavior of these compounds (El-Emam et al., 2020).
Biological and Pharmacological Studies
- Antimicrobial Properties: Several studies have explored the antimicrobial efficacy of derivatives, indicating potential applications in treating microbial infections (Gür et al., 2020).
- Cytotoxicity and Anticancer Research: Investigations into the cytotoxic effects on cancer cell lines have been conducted, suggesting possible roles in cancer therapy (Mavrova et al., 2009).
Chemical Modifications and Applications
- Functionalization for Enhanced Activity: Studies have shown that specific functionalization of the thiadiazole compounds can lead to improved biological activity, indicating a pathway for drug development (Rakhmonov et al., 2021).
- Synthesis of Novel Compounds: The creation of new compounds with this core structure opens up possibilities for diverse applications in pharmaceutical and chemical industries (Rawat & Verma, 2021).
Safety and Hazards
properties
IUPAC Name |
(2-ethylimidazo[2,1-b][1,3,4]thiadiazol-6-yl)methanamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N4S.2ClH/c1-2-6-10-11-4-5(3-8)9-7(11)12-6;;/h4H,2-3,8H2,1H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFMVRLUSMNPWFL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN2C=C(N=C2S1)CN.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12Cl2N4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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